Cas no 100602-16-2 (Butanol, mercapto-)

• Product Name: Butanol, mercapto-
• CAS No: 100602-16-2
• MF: C₄H₁₀OS
• MW: 106.186600208282
• CID: 1125945
• PubChem ID: 22136933
• Update Time: 2025-04-20

Butanol, mercapto- Chemical and Physical Properties

Names and Identifiers

• Butanol, mercapto-
• 1-sulfanylbutan-1-ol
• HKNNAYPWWDWHFR-UHFFFAOYSA-N
• 2-ethyl-mercaptoethanol
• 100602-16-2
• DTXSID90622755
• mercaptobutanol
• SCHEMBL36330

• Inchi： 1S/C4H10OS/c1-2-3-4(5)6/h4-6H,2-3H2,1H3
• InChI Key： HKNNAYPWWDWHFR-UHFFFAOYSA-N
• SMILES： SC(CCC)O

Computed Properties

• Exact Mass: 106.0453
• Monoisotopic Mass: 106.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols